Cas no 1805935-89-0 (Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805935-89-0
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4798912
• Update Time: 2025-06-08

Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7F2N3O2/c1-16-9(15)7-6(13)4(2-12)5(3-14-7)8(10)11/h3,8H,13H2,1H3
• InChI Key： BFSOLQHOKPUXRM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(=C1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.2
• Topological Polar Surface Area: 89

Additional information on Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

Research Briefing on Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805935-89-0)

Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805935-89-0) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

The synthesis of Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthetic route starting from commercially available 2-chloro-3-cyanopyridine. The key steps involved nucleophilic substitution, followed by difluoromethylation and esterification, achieving an overall yield of 65%. The researchers emphasized the scalability of this method, which is crucial for industrial applications. The compound's structural features, including the electron-withdrawing cyano and difluoromethyl groups, make it a valuable building block for further functionalization.

In terms of biological activity, Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has shown promising results as a precursor for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel JAK3 inhibitors. The difluoromethyl group was found to enhance binding affinity to the ATP-binding site of JAK3, while the cyano group contributed to improved metabolic stability. The resulting inhibitors exhibited nanomolar potency and selectivity over other JAK isoforms, suggesting potential for treating autoimmune diseases. These findings underscore the compound's role in the design of targeted therapies.

Beyond kinase inhibition, this pyridine derivative has also been investigated for its antimicrobial properties. A recent preprint (2024) on bioRxiv described its incorporation into a series of quinolone hybrids, which demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The difluoromethyl group was hypothesized to enhance membrane permeability, while the cyano group contributed to interactions with bacterial topoisomerase IV. Although further optimization is needed, these results highlight the compound's potential in addressing the global challenge of antimicrobial resistance.

From a drug metabolism perspective, studies have characterized the pharmacokinetic properties of derivatives based on Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate. Research published in Drug Metabolism and Disposition (2023) indicated that the difluoromethyl group reduces oxidative metabolism compared to non-fluorinated analogs, leading to improved half-lives in preclinical models. However, the cyano group was noted to be a potential site for glutathione conjugation, warranting careful consideration in lead optimization. These insights are valuable for medicinal chemists working with this scaffold.

In conclusion, Methyl 3-amino-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate (1805935-89-0) represents a promising chemical scaffold with diverse applications in drug discovery. Recent advances in its synthesis have improved accessibility, while biological studies have demonstrated its utility in developing kinase inhibitors and antimicrobial agents. Future research directions may include exploring its use in other therapeutic areas, such as anticancer or anti-inflammatory drugs, as well as further optimization of its pharmacokinetic properties. As the field progresses, this compound is likely to remain an important tool in medicinal chemistry.